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Introduction

Pericytes are mural cells that play a critical role in the regulation of microvascular stability,
angiogenesis, and blood-brain barrier function. Dysregulated pericyte proliferation is implicated
in various pathologies, including cancer, diabetic retinopathy, and fibrosis. Understanding the
molecular mechanisms that govern pericyte proliferation is therefore of significant interest for
the development of novel therapeutic strategies.

One key signaling pathway involved in pericyte proliferation is mediated by sphingosine-1-
phosphate (S1P) and its receptor S1PR3. The binding of S1P to S1PR3 activates downstream
signaling cascades, including the Ras/pERK pathway, which ultimately promotes cell
proliferation.[1]

CAY10444 is a selective antagonist of the S1P receptor 3 (S1PR3).[2][3] By blocking the
S1P/S1PR3 interaction, CAY10444 effectively inhibits the downstream pro-proliferative
signaling, making it a valuable tool for studying the role of this pathway in pericyte biology.
These application notes provide detailed protocols for utilizing CAY10444 to investigate its
effects on pericyte proliferation in vitro.

CAY10444: Mechanism of Action
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CAY 10444 functions as a competitive antagonist at the S1PR3 receptor. This prevents the
endogenous ligand, S1P, from binding and initiating the intracellular signaling cascade that

leads to pericyte proliferation. The primary pathway inhibited by CAY10444 in this context is the
Ras/pERK pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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